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Compound of Interest

Compound Name:
4'-Trifluoromethyl-biphenyl-3-

carboxylic acid

Cat. No.: B174845 Get Quote

CAS Number: 199528-28-4

For Researchers, Scientists, and Drug Development Professionals

Introduction
4'-Trifluoromethyl-biphenyl-3-carboxylic acid is a synthetic organic compound that has

garnered significant interest in the field of medicinal chemistry, primarily as a key building block

in the development of novel therapeutics. Its rigid biphenyl scaffold, coupled with the electron-

withdrawing trifluoromethyl group, imparts desirable physicochemical properties to molecules,

influencing their metabolic stability, binding affinity, and pharmacokinetic profile. This technical

guide provides a comprehensive overview of 4'-Trifluoromethyl-biphenyl-3-carboxylic acid,

including its chemical and physical properties, a detailed synthetic protocol, and its prominent

role as a precursor in the synthesis of G protein-coupled receptor 40 (GPR40) agonists for the

potential treatment of type 2 diabetes.

Physicochemical Properties
A summary of the key physicochemical properties of 4'-Trifluoromethyl-biphenyl-3-
carboxylic acid is presented in the table below. These properties are crucial for understanding

its behavior in both chemical reactions and biological systems.
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Property Value Reference

CAS Number 199528-28-4 [1][2]

Molecular Formula C₁₄H₉F₃O₂ [1][2][3]

Molecular Weight 266.22 g/mol [1][3]

Appearance White solid [3]

Boiling Point (Predicted) 377.5 ± 42.0 °C [3]

Density (Predicted) 1.326 ± 0.06 g/cm³ [3]

pKa (Predicted) 4.01 ± 0.10 [3]

Solubility
Slightly soluble in aqueous

base, DMSO, and methanol.
[3]

Synthesis of 4'-Trifluoromethyl-biphenyl-3-
carboxylic acid
The synthesis of 4'-Trifluoromethyl-biphenyl-3-carboxylic acid is most commonly achieved

via a Suzuki-Miyaura cross-coupling reaction. This powerful carbon-carbon bond-forming

reaction provides an efficient route to biaryl compounds. The general scheme involves the

coupling of an aryl halide with an arylboronic acid, catalyzed by a palladium complex.

Experimental Protocol: Suzuki-Miyaura Coupling
This protocol outlines the synthesis of 4'-Trifluoromethyl-biphenyl-3-carboxylic acid from 3-

bromobenzoic acid and 4-(trifluoromethyl)phenylboronic acid.

Materials:

3-Bromobenzoic acid

4-(Trifluoromethyl)phenylboronic acid

Palladium(II) acetate (Pd(OAc)₂)
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Triphenylphosphine (PPh₃)

Potassium carbonate (K₂CO₃)

1,4-Dioxane

Water (degassed)

Ethyl acetate

Brine

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Round-bottom flask

Condenser

Magnetic stirrer and stir bar

Inert atmosphere (Nitrogen or Argon)

Procedure:

Reaction Setup: In a round-bottom flask, combine 3-bromobenzoic acid (1.0 eq), 4-

(trifluoromethyl)phenylboronic acid (1.2 eq), potassium carbonate (2.0 eq), and a catalytic

amount of palladium(II) acetate (e.g., 2 mol%) and triphenylphosphine (e.g., 4 mol%).

Solvent Addition: Add a degassed mixture of 1,4-dioxane and water (e.g., 4:1 v/v).

Inert Atmosphere: Purge the flask with an inert atmosphere (nitrogen or argon) for 10-15

minutes.

Reaction: Heat the reaction mixture to reflux (approximately 80-100 °C) with vigorous

stirring. Monitor the progress of the reaction by thin-layer chromatography (TLC).
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Work-up: Once the reaction is complete (typically after several hours), cool the mixture to

room temperature. Dilute with ethyl acetate and water.

Extraction: Separate the organic layer. Wash the organic layer sequentially with water and

brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure.

Purification: Purify the crude product by column chromatography on silica gel using an

appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford 4'-
Trifluoromethyl-biphenyl-3-carboxylic acid as a white solid.
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Reactants

Reaction Conditions

Process Product

3-Bromobenzoic Acid Suzuki-Miyaura Coupling

4-(Trifluoromethyl)phenylboronic Acid

Catalyst: Pd(OAc)₂/PPh₃
Base: K₂CO₃

Solvent: Dioxane/Water
Atmosphere: Inert (N₂ or Ar)

Temperature: Reflux

Work-up & Extraction Purification (Chromatography) 4'-Trifluoromethyl-biphenyl-3-carboxylic acid
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GPR40 Agonist
(e.g., AMG 837)

GPR40 Receptor

Binds to

Gαq Protein

Activates

Phospholipase C (PLC)

Activates

PIP₂

Hydrolyzes

IP₃ DAG

Ca²⁺ Release
from ER

Stimulates

Insulin Secretion

Triggers
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Calcium Mobilization Assay IP-One Accumulation Assay

Plate GPR40-
expressing cells

Load with
calcium-sensitive dye

Add test compound

Kinetic fluorescence
reading (FLIPR)

Calculate EC₅₀

Plate GPR40-
expressing cells

Stimulate with test
compound (+ LiCl)

Lyse cells and add
HTRF reagents

Incubate

HTRF reading

Calculate EC₅₀

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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